Cas no 391678-52-7 (Carbamic acid,N-[1,1-bis(hydroxymethyl)propyl]-, 1,1-dimethylethyl ester)

Carbamic acid,N-[1,1-bis(hydroxymethyl)propyl]-, 1,1-dimethylethyl ester structure
391678-52-7 structure
Product Name:Carbamic acid,N-[1,1-bis(hydroxymethyl)propyl]-, 1,1-dimethylethyl ester
CAS No:391678-52-7
MF:C10H21NO4
MW:219.27804350853
CID:299209
Update Time:2024-01-27

Carbamic acid,N-[1,1-bis(hydroxymethyl)propyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-[1,1-bis(hydroxymethyl)propyl]-, 1,1-dimethylethyl ester
    • 2-Methyl-2-propanyl [1-hydroxy-2-(hydroxymethyl)-2-butanyl]carbam ate
    • [1,1-bis(hydroxymethyl)propyl]carbamic acid t-butyl ester
    • 2-(tert-butoxycarbonyl)-6-hydroxy-1,2,3,4-tetrahydro-1-isoquinolinecarboxylic acid
    • 2-(tert-butoxycarbonyl)-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
    • 2-Boc-6-Hydroxy-1,2,3,4-tetrahydro-isoquinoline-1-carboxylic acid
    • 2-boc-6-hydroxy-3,4-dihydro-1h-isoquinoline-1-carboxylic acid
    • 2-tert-butoxycarbonylamino-2-ethyl-1,3-propanediol
    • PubChem19782
    • SureCN3069653
    • Carbamic acid, [1,1-bis(hydroxymethyl)propyl]-, 1,1-dimethylethyl ester (9CI)
    • Carbamic acid, N-[1,1-bis(hydroxymethyl)propyl]-, 1,1-dimethylethyl ester
    • Inchi: 1S/C10H21NO4/c1-5-10(6-12,7-13)11-8(14)15-9(2,3)4/h12-13H,5-7H2,1-4H3,(H,11,14)
    • InChI Key: GSOIIRXONPJTAK-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC(CO)(CO)CC

Computed Properties

  • Exact Mass: 219.147
  • Monoisotopic Mass: 219.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.8A^2

Experimental Properties

  • Density: 1.090±0.06 g/cm3(Predicted)
  • Melting Point: 80-84 °C
  • Boiling Point: 378.8±32.0 °C(Predicted)
  • PSA: 82.28000
  • LogP: 0.84890
  • pka: 11.39±0.46(Predicted)
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